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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the primary site of action of flutianil, a
novel fungicide with a specific efficacy against powdery mildew. Flutianil, a cyano-methylene
thiazolidine compound, exhibits a unique mode of action by targeting the haustorium, the
specialized feeding structure of biotrophic fungi. This document summarizes key quantitative
data, details experimental methodologies from pivotal studies, and presents visual
representations of the fungicidal mechanism and experimental workflows.

Core Mechanism of Action

Flutianil's fungicidal activity is concentrated on the functional inhibition of the haustorium.
Morphological studies have revealed that flutianil does not impede the initial stages of
infection by Blumeria graminis f. sp. hordei, such as conidium germination, appressorium
development, or the formation of hooks. Instead, its inhibitory effects manifest at the critical
stage of haustorium formation and the subsequent development of the fungus. The primary
consequence of flutianil's action is the inhibition of nutrient absorption by the haustorium,
which in turn prevents the elongation of secondary hyphae.

Ultrastructural analysis through transmission electron microscopy (TEM) has shown that
flutianil specifically causes the extra-haustorial matrix and the fungal cell wall to become
obscured. This disruption is significant as the extra-haustorial matrix is a crucial interface for
nutrient exchange and the delivery of effector proteins that suppress host defenses.
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Furthermore, gene expression studies using RNA-sequencing (RNA-seq) have demonstrated
that flutianil down-regulates the expression of key genes predominantly active in the
haustoria, including three sugar transporter genes and various effector genes. Notably, unlike
other powdery mildew fungicides, flutianil does not significantly impact the expression of
genes that are essential for the general survival of the fungus, highlighting its targeted action
on the haustorium.

Quantitative Data Summary

The efficacy of flutianil (trade name Gatten®) has been quantified in various studies. The
following table summarizes the disease severity of powdery mildew on horned violet under
different treatments.
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Treatment

Mean Disease Severity (0
to 10 Scale)

Statistical Grouping

Nontreated Water Spray 2.0 BC
Gatten® (12.8 fl 0z / 100

0.1 A
gallons)
Gatten® (25.4 fl oz / 100

0.0 A
gallons)
MBI-121 (96 fl oz / 100

1.9 BC
gallons)
MBI-121 (128 fl oz / 100

13 AB
gallons)
EcoSwing (32 fl oz / 100

2.3 BCD
gallons)
SP2700 (11 oz / 100 gallons) 1.3 AB
SP2700 (22 oz / 100 gallons) 1.3 AB
TDA-NC-1 (570 g / 100

3.4 D
gallons; 3 Apps)
TDA-NC-1 (570 g/ 100

3.0 CD
gallons; 6 Apps)
TXC2020 64 fl oz 3 Apps 1.6 B
TXC2020 64 fl 0z 4 Apps 2.2 BCD
XDE-659 (20.6 fl oz / 100

2.3 BCD
gallons)
XDE-659 (34.3 fl 0z / 100

1.3 AB

gallons)
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[https://www.benchchem.com/product/b1673491#primary-site-of-action-of-flutianil-in-
haustoria]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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